Cas no 18861-78-4 (Fluorescein-6-isothiocyanate)

Fluorescein-6-isothiocyanate structure
Fluorescein-6-isothiocyanate structure
Product Name:Fluorescein-6-isothiocyanate
CAS No:18861-78-4
MF:C21H11NO5S
MW:389.380744218826
MDL:MFCD00041838
CID:134889
PubChem ID:135727364
Update Time:2025-04-19

Fluorescein-6-isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-dihydroxy-6-isothiocyanato-
    • Fluorescein 6-Isothiocyanate (isomer II)
    • 3',6'-dihydroxy-5-isothiocyanatospiro[2-benzofuran-3,9'-xanthene]-1-one
    • FITC isomer II [Fluorescein-6-isothiocyanate]
    • 6-FITC
    • 6-FITC (isomer II)
    • 6-Isothiocyanatofluorescein
    • 6-Isothiocyanatofluorescein (isomer II)
    • F6ITC
    • FITC 'Isomer II'
    • Fluorescein 6-isothiocyanate
    • Fluorescein Isothiocyanate (isomer II)
    • fluorescein-5-isothiocyanate
    • FITC
    • FITC ISOMER II
    • Fluorescein isothiocyante
    • 6-ISOTHIOCYANATO-FLUORESCEIN
    • 6-FLUORESCEIN ISOTHIOCYANATE
    • FLUORESCEIN 6-ISOTHIOCYANATE, ISOMER 2
    • Fluorescein-6-isothiocyanate
    • FITC-II
    • 3',6'-dihydroxy-6-isothiocyanato-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
    • Jsp003870
    • 3678AH
    • F0783
    • 012F713
    • U
    • J-012159
    • FT-0626458
    • F12301
    • CHEBI:37928
    • 6-FITC [MI]
    • AKOS015912141
    • LS-14835
    • SCHEMBL160107
    • MFCD00041838
    • HY-136957
    • 18861-78-4
    • CS-0135568
    • Fluorescein 6-Isothiocyanate, Isomer 2, 95%
    • DTXSID10293325
    • PD167109
    • NS00049477
    • F04-0026
    • 3',6'-dihydroxy-6-isothiocyanato-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
    • fluorescein isothiocyanate isomer ii
    • DTXCID201079745
    • 3',6'-dihydroxy-6-isothiocyanato-3H-spiro(2-benzofuran-1,9'-xanthen)-3-one
    • 360X6ZS9ZB
    • Fluorescein isothiocyanate (Spiro Form)
    • 3\\',6\\'-dihydroxy-5-isothiocyanatospiro[2-benzofuran-3,9\\'-xanthene]-1-one
    • DA-73391
    • MDL： MFCD00041838
    • Inchi： 1S/C21H11NO5S/c23-12-2-5-15-18(8-12)26-19-9-13(24)3-6-16(19)21(15)17-7-11(22-10-28)1-4-14(17)20(25)27-21/h1-9,23-24H
    • InChI Key： GTQFZXYECNSNNC-UHFFFAOYSA-N
    • SMILES： S=C=NC1C=CC2C(=O)OC3(C4C=CC(=CC=4OC4C=C(C=CC3=4)O)O)C=2C=1

Computed Properties

  • Exact Mass: 389.03600
  • Monoisotopic Mass: 389.03579362g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 668
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120
  • XLogP3: 4.8

Experimental Properties

  • Color/Form: No data available
  • Density: 3.7000
  • Melting Point: No data available
  • Boiling Point: 719.1±60.0 °C at 760 mmHg
  • Flash Point: 388.7±32.9 °C
  • PSA: 120.44000
  • LogP: 4.40010

Fluorescein-6-isothiocyanate Security Information

Fluorescein-6-isothiocyanate Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Fluorescein-6-isothiocyanate Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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